Cas no 1261926-34-4 (4-(2-fluorophenyl)-2-methoxyphenol)

• Product Name: 4-(2-fluorophenyl)-2-methoxyphenol
• CAS No: 1261926-34-4
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD18314970
• CID: 2763954
• PubChem ID: 53220715
• Update Time: 2025-06-24

4-(2-fluorophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-2-methoxyphenol
• DTXSID90685421
• CS-0209666
• 2'-FLUORO-3-METHOXY-[1,1'-BIPHENYL]-4-OL
• BS-30500
• 2'-Fluoro-3-methoxy[1,1'-biphenyl]-4-ol
• 1261926-34-4
• MFCD18314970

• MDL： MFCD18314970
• Inchi： 1S/C13H11FO2/c1-16-13-8-9(6-7-12(13)15)10-4-2-3-5-11(10)14/h2-8,15H,1H3
• InChI Key： YGOPENVOCUYIPQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 218.07400
• Monoisotopic Mass: 218.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 3.20690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-fluorophenyl)-2-methoxyphenol

Comprehensive Overview of 4-(2-Fluorophenyl)-2-methoxyphenol (CAS No. 1261926-34-4)

4-(2-Fluorophenyl)-2-methoxyphenol, a compound with the CAS number 1261926-34-4, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a methoxy substituent on a phenolic ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 4-(2-fluorophenyl)-2-methoxyphenol can be represented as C₁₃H₁₁FO₂. The presence of the fluorine atom in the 2-position of the phenyl ring and the methoxy group in the 2-position of the phenolic ring imparts specific electronic and steric effects that influence its reactivity and biological interactions. These structural elements make it a valuable candidate for various applications, including drug discovery and materials science.

In recent years, significant advancements have been made in understanding the properties and applications of 4-(2-fluorophenyl)-2-methoxyphenol. One of the key areas of research has been its potential as a lead compound in drug development. Studies have shown that this compound exhibits promising pharmacological activities, such as anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-(2-fluorophenyl)-2-methoxyphenol demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

Beyond its biological activities, 4-(2-fluorophenyl)-2-methoxyphenol has also been explored for its use in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has focused on optimizing the molecular structure to enhance its performance in these devices. A study published in Advanced Materials highlighted the potential of 4-(2-fluorophenyl)-2-methoxyphenol-based materials for improving the efficiency and stability of OLEDs.

The synthesis of 4-(2-fluorophenyl)-2-methoxyphenol has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 2-fluorobenzeneboronic acid with 4-hydroxyanisole in the presence of a palladium catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production. Another notable synthetic route involves the direct methylation of 4-(2-fluorophenyl)phenol using dimethyl sulfate under basic conditions. Both methods have been optimized to minimize side reactions and improve overall efficiency.

The physical properties of 4-(2-fluorophenyl)-2-methoxyphenol, such as its melting point, solubility, and stability, are crucial for its practical applications. It is typically a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. Its stability under various conditions, including temperature and pH, has been evaluated to ensure its reliability in different environments.

In terms of safety and handling, while 4-(2-fluorophenyl)-2-methoxyphenol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and appropriate storage conditions should be maintained to prevent degradation or contamination.

The future prospects for 4-(2-fluorophenyl)-2-methoxyphenol are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent studies have explored its potential as a scaffold for developing novel antiviral agents targeting emerging viral infections. Additionally, efforts are being made to enhance its bioavailability and pharmacokinetic properties through structural modifications and formulation strategies.

In conclusion, 4-(2-fluorophenyl)-2-methoxyphenol (CAS No. 1261926-34-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As new findings continue to emerge, it is likely that this compound will play an increasingly important role in advancing our understanding of chemical biology and materials science.